N-[3-methyl-4-({2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}sulfamoyl)phenyl]acetamide

• IUPAC Name: N-[3-methyl-4-[2-(4-pyridin-4-ylpyrazol-1-yl)ethylsulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C19H21N5O3S/c1-14-11-18(23-15(2)25)3-4-19(14)28(26,27)22-9-10-24-13-17(12-21-24)16-5-7-20-8-6-16/h3-8,11-13,22H,9-10H2,1-2H3,(H,23,25)
• InChI Key: LQVSEINWVYULHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C)S(=O)(=O)NCCN2C=C(C=N2)C3=CC=NC=C3
• Molecular Formula: C19H21N5O3S
• Molecular Weight: 399.5 g/mol

Description

N-[3-methyl-4-({2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}sulfamoyl)phenyl]acetamide is a useful research compound. Its molecular formula is C19H21N5O3S and its molecular weight is 399.47. The purity is usually 95%.
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Scientific Research Applications

Coordination Complexes and Antioxidant Activity

A study involving pyrazole-acetamide derivatives has led to the synthesis and characterization of novel Co(II) and Cu(II) coordination complexes. These complexes have been analyzed for their antioxidant activity, showing that both the ligands and complexes exhibit significant antioxidant properties. This research highlights the potential of pyrazole-acetamide derivatives in developing antioxidant agents and their importance in understanding the self-assembly process influenced by hydrogen bonding (Chkirate et al., 2019).

Antimicrobial Applications

Further research into the synthesis of novel heterocyclic compounds incorporating the sulfamoyl moiety has shown promising results in antimicrobial applications. These compounds have been synthesized with the aim of evaluating them as potential antimicrobial agents, demonstrating significant antibacterial and antifungal activities. This underscores the versatility of the sulfamoyl moiety in generating biologically active compounds with potential therapeutic applications (Darwish et al., 2014); (Azab et al., 2013).

Antitumor Activity

The synthesis of novel acetamide, pyrrole, and pyrazole derivatives containing the pyrazole moiety has been investigated for antitumor activity. One of the compounds synthesized from sulfaphenazole was found to be more effective than the reference drug doxorubicin in antitumor assays, highlighting the potential of these derivatives in cancer therapy (Alqasoumi et al., 2009).

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit the activity of tyrosine kinases . Tyrosine kinases are enzymes responsible for the activation of many proteins by signal transduction cascades. They play a pivotal role in the regulation of normal cellular processes and pathogenesis of diseases when mutated .

Mode of Action

Similar compounds have been found to bind to an inactive abelson tyrosine kinase domain characteristic for this gene through numerous hydrogen bonds, hydrophobic c–h…π and π…π interactions . This binding could potentially inhibit the activity of the enzyme, thereby disrupting the signal transduction cascades it regulates .

Biochemical Pathways

The inhibition of tyrosine kinases can disrupt various cellular processes, including cell growth and differentiation, cell cycle control, and transcription regulation .

Result of Action

The inhibition of tyrosine kinases can potentially disrupt the activation of many proteins, thereby affecting the cellular processes they regulate .